Cas no 1249526-47-3 (Methyl 2-amino-4-chloro-1,3-thiazole-5-carboxylate)

Methyl 2-amino-4-chloro-1,3-thiazole-5-carboxylate structure
1249526-47-3 structure
Product Name:Methyl 2-amino-4-chloro-1,3-thiazole-5-carboxylate
CAS No:1249526-47-3
MF:C5H5ClN2O2S
MW:192.623398542404
CID:4691201
Update Time:2023-08-15

Methyl 2-amino-4-chloro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-amino-4-chloro-1,3-thiazole-5-carboxylate
    • Methyl 2-amino-4-chloro-1,3-thiazole-5-carboxylate
    • Inchi: 1S/C5H5ClN2O2S/c1-10-4(9)2-3(6)8-5(7)11-2/h1H3,(H2,7,8)
    • InChI Key: KILKSDBUFGNOQL-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)OC)SC(N)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Topological Polar Surface Area: 93.4
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.